BENGH@ Methodological & Application

Check Availability & Pricing

preparing MC1568 stock solution and working
concentrations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MC1568

Cat. No.: B1676259

Application Notes and Protocols: MC1568

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC1568 is a potent and selective inhibitor of class lla histone deacetylases (HDACS),
demonstrating tissue-specific effects.[1][2] It plays a crucial role in regulating gene expression
by preventing the removal of acetyl groups from histones, which in turn alters chromatin
structure and transcription. MC1568 specifically targets HDAC4 and HDACS, particularly in
skeletal muscle and the heart, without significantly affecting class | HDACs.[1][3][4] This
selective inhibition makes it a valuable tool for studying the roles of class lla HDACs in various
biological processes, including myogenesis, neuroprotection, and cancer progression.[2][4][5]
These application notes provide detailed protocols for the preparation of MC1568 stock
solutions and working concentrations for both in vitro and in vivo studies.

Chemical Properties and Solubility

A clear understanding of the physicochemical properties of MC1568 is essential for accurate
and reproducible experimental results.
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Property Value Reference
Molecular Formula C17H15FN20s3 [1]
Molecular Weight 314.31 g/mol [1]

CAS Number 852475-26-4 [1]
Appearance Solid [6]

Purity >96% [1]
Solubility Soluble in DMSO (up to 100 (2]

mM)

Insoluble in water and ethanol

[7](8]

Storage (Solid)

Store at -20°C for up to one
year, or at -80°C for up to two

years.

[5]

Storage (Solutions)

Prepare fresh or store at -20°C
for up to one month. Avoid
repeated freeze-thaw cycles.
Do not store aqueous solutions

for more than one day.

[2](3]

Mechanism of Action: Inhibition of Class lla HDACs

MC1568 selectively inhibits class lla HDACs (HDAC4, HDAC5, HDAC7, and HDAC9), which
are known to play a key role in regulating muscle differentiation.[6][7] In skeletal muscle, class

Ila HDACs can form a complex with Myocyte Enhancer Factor 2 (MEF2), a transcription factor

crucial for myogenesis. By deacetylating histones and other proteins, this complex represses

the expression of muscle-specific genes. MC1568 blocks the enzymatic activity of these

HDACSs, leading to hyperacetylation of MEF2 targets and subsequent activation of myogenic

gene expression.[4] However, it has also been shown to arrest myogenesis by stabilizing the
inhibitory HDAC4-HDAC3-MEF2D complex.[4][5]
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Calculate Mass of MC1568
(e.g., 3.14 mg for 1 mL of 10 mM)

(Weigh MC1568 Powder)

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex to Dissolve
(Warm or sonicate if needed)

Aliquot into smaller volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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working-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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